Cas no 865657-81-4 (3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine)
3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 3-BROMO-7-[5-(2,4-DICHLOROPHENYL)-2-FURYL]-2-METHYLPYRAZOLO[1,5-A]PYRIMIDINE
- 3-bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-[5-(2,4-dichlorophenyl)-2-furanyl]-2-methyl-
- 865657-81-4
- AKOS005089493
- 3T-0803
- 3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine
-
- Inchi: 1S/C17H10BrCl2N3O/c1-9-16(18)17-21-7-6-13(23(17)22-9)15-5-4-14(24-15)11-3-2-10(19)8-12(11)20/h2-8H,1H3
- InChI Key: NMOZFTPADKCYFH-UHFFFAOYSA-N
- SMILES: C12=C(Br)C(C)=NN1C(C1=CC=C(C3=CC=C(Cl)C=C3Cl)O1)=CC=N2
Computed Properties
- Exact Mass: 420.93843g/mol
- Monoisotopic Mass: 420.93843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 43.3Ų
Experimental Properties
- Density: 1.69±0.1 g/cm3(Predicted)
- pka: -1.00±0.40(Predicted)
3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1634136-1mg |
3-Bromo-7-(5-(2,4-dichlorophenyl)furan-2-yl)-2-methylpyrazolo[1,5-a]pyrimidine |
865657-81-4 | 98% | 1mg |
¥464.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1634136-2mg |
3-Bromo-7-(5-(2,4-dichlorophenyl)furan-2-yl)-2-methylpyrazolo[1,5-a]pyrimidine |
865657-81-4 | 98% | 2mg |
¥495.00 | 2024-04-28 |
3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine
Introduction to 3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 865657-81-4)
3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine, a compound with the CAS number 865657-81-4, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the bromine substituent, the dichlorophenyl group, and the furan ring, contribute to its distinct pharmacological properties.
The synthesis of 3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the furan ring through a cyclization reaction, followed by the introduction of the dichlorophenyl group and the bromine substituent. The final step involves the construction of the pyrazolopyrimidine core through a condensation reaction. This multi-step process requires precise control over reaction conditions to ensure high yields and purity of the final product.
In recent years, extensive research has been conducted to explore the biological activities of 3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine. One of the most notable findings is its potent antitumor activity. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.
Moreover, 3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine has been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine have also been studied in detail. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are essential for its potential development as an orally administered therapeutic agent.
In addition to its antitumor and anti-inflammatory activities, 3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine has been explored for its potential neuroprotective effects. Preclinical studies have indicated that it can protect neurons from oxidative stress and neurodegeneration, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The safety profile of 3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.
In conclusion, 3-Bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 865657-81-4) is a promising compound with a wide range of biological activities. Its potent antitumor, anti-inflammatory, and neuroprotective properties make it an attractive candidate for further drug development. Ongoing research aims to optimize its structure for improved efficacy and safety profiles, paving the way for potential clinical applications in various therapeutic areas.
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